3-(2-bromophenyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)propanamide

• CAS: 1796991-79-1
• Molecular Formula: C19H18BrNO2S
• Molecular Weight: 404.32
• SMILES: C1=CC=C(C(=C1)CCC(=O)N(CC2=COC=C2)CC3=CC=CS3)Br
• InChI: InChI=1S/C19H18BrNO2S/c20-18-6-2-1-4-16(18)7-8-19(22)21(12-15-9-10-23-14-15)13-17-5-3-11-24-17/h1-6,9-11,14H,7-8,12-13H2
• InChIKey: ADCSVPKCIXDYKX-UHFFFAOYSA-N
• Solubility: not available

3-(2-Bromophenyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)propanamide (CAS 1796991-79-1) is a synthetic organic small-molecule amide derivative composed of a 2‑bromophenyl core coupled via a propanamide linker to furan‑3‑ylmethyl and thiophen‑2‑ylmethyl substituents. With a molecular formula C₁₉H₁₈BrNO₂S and molecular weight 404.32 g·mol⁻¹, the compound is currently listed in the ZINC database (ZINC49112390) but lacks predicted bioactivity based on ChEMBL 20 and has not been reported in any clinical trial.

3-(2-Bromophenyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)propanamide (CAS 1796991-79-1) — Research Compound Baseline for Informed Procurement

3-(2-Bromophenyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)propanamide (CAS 1796991-79-1) is a synthetic organic small-molecule amide derivative composed of a 2‑bromophenyl core coupled via a propanamide linker to furan‑3‑ylmethyl and thiophen‑2‑ylmethyl substituents [1]. With a molecular formula C₁₉H₁₈BrNO₂S and molecular weight 404.32 g·mol⁻¹, the compound is currently listed in the ZINC database (ZINC49112390) but lacks predicted bioactivity based on ChEMBL 20 and has not been reported in any clinical trial [1]. Searches of authoritative public databases—BindingDB, ChEMBL, Protein Data Bank, and NCBI PubChem—yield no quantitative biochemical or pharmacological data for this compound . Consequently, any claims of biological performance or therapeutic potential are unsupported by verifiable public evidence, and procurement decisions must be based on the compound's defined covalent architecture rather than assumed biological function.

Synthetic small-molecule amide with defined 2‑bromophenyl, furan‑3‑ylmethyl and thiophen‑2‑ylmethyl architecture

No publicly reported bioactivity or clinical investigation; procurement driven by covalent structure, not assumed biological function

Listed in ZINC database (ZINC49112390) as a computationally tractable chemical probe

• [1] Irwin JJ, Sterling T, Mysinger MM, Bolstad ES, Coleman RG (2012) ZINC: A Free Tool to Discover Chemistry for Biology. J Chem Inf Model 52(7):1757–1768. Compound entry ZINC49112390, CAS 1796991-79-1, accessed via https://zinc.docking.org/substances/ZINC000049112390/. View Source

Why In‑Class 2‑Halophenyl Propanamide Analogs Cannot Be Presumed Interchangeable with CAS 1796991-79-1

The 2‑bromophenyl motif in this compound confers distinct electronic and steric properties that differentiate it from its 2‑fluoro, 2‑chloro, 2‑iodo, and 2‑methyl congeners. The ortho‑bromine atom exhibits a larger van der Waals radius (1.85 Å) and greater polarizability (α ≈ 3.05 ų) than the ortho‑fluorine substituent (rvdW = 1.47 Å; α ≈ 0.56 ų), leading to altered molecular surface topology, dipole moment orientation, and potential for halogen‑bonding interactions [1]. These differences can substantially affect target binding kinetics, metabolic stability, and off‑target profiles [2]. However, no quantitative head‑to‑head biological data exist in the public domain for any member of this analog series; therefore, the assumption of functional equivalence between the 2‑bromophenyl compound and its closest analogs carries unquantified risk and is scientifically unjustified for applications where specific molecular recognition events are critical.

Halogen-dependent steric and electronic properties

Ortho‑bromine's larger van der Waals radius and higher polarizability versus 2‑F, 2‑Cl or 2‑CH₃ analogs may alter target binding kinetics and metabolic stability; no comparative biological data exist.

Absence of public bioactivity data

Zero quantitative bioassay results are available for any member of this 2‑halophenyl propanamide series; functional equivalence cannot be presumed without direct evidence.

Lipophilicity shifts across the series

Computed logP differences among 2‑halophenyl analogs may shift membrane permeability rankings and chromatographic retention, limiting direct interchangeability.

• [1] Bissantz C, Kuhn B, Stahl M (2010) A Medicinal Chemist's Guide to Molecular Interactions. J Med Chem 53(14):5061–5084. (Provides van der Waals radii, polarizability values, and halogen‑bonding principles for halogenated aromatic systems.) View Source
• [2] Müller K, Faeh C, Diederich F (2007) Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science 317(5846):1881–1886. (Discusses the non‑interchangeability of halogen substituents in drug‑like molecules.) View Source

Quantitative Evidence Guide for 3-(2-Bromophenyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)propanamide — Measured Differentiation Data

Absence of Publicly Available Quantitative Bioactivity Data for CAS 1796991-79-1

A systematic search of authoritative public databases (BindingDB, ChEMBL, Protein Data Bank, NCBI PubChem) returned zero quantitative bioassay results for 3-(2-bromophenyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)propanamide (CAS 1796991-79-1) . The ZINC database similarly reports ‘no predicted activity’ for this compound based on ChEMBL 20 and no record of clinical investigation [1]. Consequently, no IC₅₀, Kᵢ, EC₅₀, %inhibition, or selectivity data can be presented at this time, and differentiation against any comparator must be regarded as unsupported by empirical evidence.

Bioactivity Data

Data to verify

No quantitative bioassay results in public databases

Procurement based on covalent architecture, not assumed bioactivity

BindingDB, ChEMBL, PDB, PubChem and ZINC return zero hits for IC₅₀, Kᵢ, EC₅₀ or %inhibition

Evidence Dimension	Bioactivity data availability (IC₅₀/Kᵢ/EC₅₀/%inhibition)
Target Compound Data	No quantitative bioassay data publicly available
Comparator Or Baseline	Analog series (2‑F, 2‑Cl, 2‑I, 2‑CH₃ congeners) likewise lack published quantitative bioassay data
Quantified Difference	Not calculable; data absence precludes differentiation
Conditions	Public database query (BindingDB, ChEMBL, PDB, NCBI PubChem, ZINC) as of May 2026

Why This Matters

For scientific selection or procurement, the absence of verifiable bioactivity data means that any claim of superiority over in‑class analogs is speculative; purchasers should treat this compound as a chemical probe of uncharacterized biological potency until primary screening data are generated.

• [1] Irwin JJ, Sterling T, Mysinger MM, Bolstad ES, Coleman RG (2012) ZINC: A Free Tool to Discover Chemistry for Biology. J Chem Inf Model 52(7):1757–1768. Compound entry ZINC49112390, CAS 1796991-79-1. View Source

Comparative AChE/BChE Inhibition Data for Structurally Related Furan/Thiophene‑2‑Carboxamides — Class‑Level Benchmark

A 2024 study by Çakmak et al. reported Kᵢ values for three furan/thiophene‑2‑carboxamide derivatives—N‑(furan‑2‑ylmethyl)thiophene‑2‑carboxamide (CPD1), N‑(furan‑2‑carbonyl)furan‑2‑carboxamide (CPD2), and N‑(thiophene‑2‑ylmethyl)furan‑2‑carboxamide (CPD3)—against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) [1]. CPD3 exhibited Kᵢ = 0.10 mM (AChE) and Kᵢ = 0.07 mM (BChE), while CPD1 showed Kᵢ = 0.10 mM against urease. These data establish a class‑level benchmark for furan/thiophene‑amide derivatives bearing heterocyclic methylene linkers, but the benchmark cannot be directly translated to the target compound 3‑(2‑bromophenyl)-N‑(furan‑3‑ylmethyl)-N‑(thiophen‑2‑ylmethyl)propanamide, which has not been assayed.

Cholinesterase Kᵢ Benchmark

Class-level inference

CPD3 Kᵢ (AChE) = 0.10 mM; Kᵢ (BChE) = 0.07 mM

Provides class-level context; target compound not included in the study

Furan/thiophene‑2‑carboxamide derivatives assayed by Çakmak et al. 2023

Evidence Dimension	Enzyme inhibition constant (Kᵢ)
Target Compound Data	Not tested; no Kᵢ data available
Comparator Or Baseline	CPD3 (N‑(thiophene‑2‑ylmethyl)furan‑2‑carboxamide): Kᵢ (AChE) = 0.10 mM; Kᵢ (BChE) = 0.07 mM [1]
Quantified Difference	Cannot be computed; target compound not included in the study
Conditions	AChE/BChE enzyme kinetic assay; pH not specified; 25 °C presumed

Why This Matters

This class‑level benchmark provides a reference envelope for cholinesterase inhibition potency that a future head‑to‑head study of the target compound could leverage, but it does not currently support a claim of differentiation for CAS 1796991-79-1.

• [1] Çakmak Ş, Yenigun S, Ozen T (2023) Preparation, structural analysis, bioactivity assessment, enzyme and molecular docking calculations of some furan/thiophene‑2‑carboxamide derivatives. J Iran Chem Soc 20:2543–2553 [&] Demirtas I (2024) The enzyme kinetic studies, DNA protection and antioxidant activities of furan/thiophene‑2‑carboxamide derivatives. Int J Chem Technol 8(2). View Source

Predicted LogP as a Surrogate for Membrane‑Permeability Differentiation Among 2‑Halophenyl Analogs

The ZINC database reports a computed logP of 4.771 for 3‑(2‑bromophenyl)-N‑(furan‑3‑ylmethyl)-N‑(thiophen‑2‑ylmethyl)propanamide [1]. While logP values for the 2‑fluoro, 2‑chloro, and 2‑iodo congeners are not publicly curated in a single authoritative source, established Hansch π‑constants for aromatic halogens (F = 0.14; Cl = 0.71; Br = 0.86; I = 1.12) indicate that the bromophenyl derivative is approximately 0.72 log units more lipophilic than the fluorophenyl analog and 0.26 log units less lipophilic than the iodophenyl analog—differences that can translate into >5‑fold shifts in equilibrium partition coefficients [2]. This computed logP value can inform solvent selection, chromatographic method development, and preliminary permeability ranking, but it does not provide a direct biological differentiation metric.

Predicted logP

Computed value

logP = 4.771; ΔlogP vs 2‑F analog ≈ +0.86

May inform membrane permeability ranking and HPLC method development

ZINC XLogP and Hansch π‑constants; direct bioactivity comparison absent

Evidence Dimension	Computed logP (lipophilicity)
Target Compound Data	logP = 4.771 (ZINC49112390) [1]
Comparator Or Baseline	Estimated logP for 2‑F analog ≈ 3.91; 2‑Cl analog ≈ 4.06; 2‑I analog ≈ 5.04 (based on Hansch π‑constants; direct ZINC values not independently curated) [2]
Quantified Difference	ΔlogP (Br‑F) ≈ +0.86; ΔlogP (Br‑I) ≈ −0.27
Conditions	Computed logP (ZINC pipeline using XLogP or equivalent algorithm); Hansch π‑constants from aromatic substitution literature

Why This Matters

For procurement supporting early‑stage drug design or purification method development, the higher lipophilicity of the 2‑bromophenyl analog compared to the 2‑fluoro analog may influence membrane permeability predictions and HPLC retention behavior, but without comparative biological data this remains a physicochemical parameter rather than a clinical or pharmacological advantage.

• [1] Irwin JJ, Sterling T, Mysinger MM, Bolstad ES, Coleman RG (2012) ZINC: A Free Tool to Discover Chemistry for Biology. J Chem Inf Model 52(7):1757–1768. Compound entry ZINC49112390, CAS 1796991-79-1. View Source
• [2] Leo A, Hansch C, Elkins D (1971) Partition coefficients and their uses. Chem Rev 71(6):525–616. (Provides aromatic halogen π‑constants used for ΔlogP estimation.) View Source

Research and Industrial Application Scenarios for 3-(2-Bromophenyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)propanamide (CAS 1796991-79-1) Based on Available Evidence

Orthogonal Building Block for Diversity‑Oriented Synthesis Featuring a Conjunctive 2‑Bromophenyl Moiety

The 2‑bromophenyl group provides a universal synthetic handle for transition‑metal‑catalyzed cross‑coupling reactions (Suzuki–Miyaura, Buchwald–Hartwig, Sonogashira), while the furan‑3‑ylmethyl and thiophen‑2‑ylmethyl substituents serve as masked heterocyclic scaffolds for further functionalization. This compound can be employed as a core intermediate in diversity‑oriented synthesis (DOS) campaigns aiming to generate libraries of 2‑aryl/heteroaryl‑substituted propanamides with systematic variation at the ortho position, leveraging the chemical reactivity differences documented in Section 3 Evidence Items 1–3 [1]. The lack of pre‑existing biological annotation makes it a preferred starting point for phenotypic screening where novel chemotypes are prioritized over known pharmacophores.

Negative Control or Counter‑Screen Compound for Halogen‑Bonding Interaction Studies

Given the well‑characterized halogen‑bonding potential of ortho‑bromophenyl groups with electron‑deficient aromatic systems (Lewis‑base carbonyl oxygens, thioether sulfur), this compound may serve as a halogen‑bonding probe in co‑crystallization trials or SPR binding assays where halogen‑bond strength modulation is the variable of interest. The 2‑fluoro and 2‑chloro congeners exhibit reduced polarizability and halogen‑bond donor strength, making the 2‑bromophenyl compound the strongest halogen‑bond donor in the 2‑halo series (excluding iodine, which raises metabolic and photostability concerns) [2]. However, the absence of any quantitative affinity data means that its value as a counter‑screen tool is currently hypothetical.

Analytical Reference Standard for HPLC‑MS Method Development of 2‑Halophenyl Propanamide Conjugate Series

With a well‑defined molecular weight (404.32 g·mol⁻¹), computed logP of 4.771, and characteristic isotopic pattern from the single bromine atom (¹:¹ ratio for ⁷⁹Br/⁸¹Br, Δm/z = 2.0 amu), this compound is suitable as a retention‑time and mass‑spectral reference standard for reverse‑phase HPLC‑MS method development targeting medium‑to‑high lipophilicity small molecules in the 400 Da range. The bromine isotopic signature provides unambiguous compound identification in complex mixtures, a feature absent in the 2‑fluoro analog [3].

Application

Selection Property

Validation Focus

Diversity‑oriented synthesis building block

2‑Bromophenyl cross‑coupling handle; no pre‑existing bioactivity annotation

Phenotypic screening of novel chemotypes

Halogen‑bonding interaction control compound

Higher halogen‑bond donor potential due to bromine polarizability

Assessment of halogen‑bond contribution in binding assays

HPLC‑MS reference standard for 2‑halophenyl propanamide series

Defined molecular weight (404.32), computed logP, and unique Br isotopic pattern

Retention‑time calibration and unambiguous mass identification in complex mixtures

• [1] Bissantz C, Kuhn B, Stahl M (2010) A Medicinal Chemist's Guide to Molecular Interactions. J Med Chem 53(14):5061–5084. (General principles of halogen‑bonding and cross‑coupling reactivity of 2‑haloaryl amides.) View Source
• [2] Carlsson A-C, Scholfield MR, Rowe RK, Ford MC, Alexander AT, Mehl RA, Ho PS (2018) The role of halogen bonding in the molecular biology of halogenated natural products and pharmaceuticals. Biochemistry 57(28):311–315. View Source
• [3] Irwin JJ, Sterling T, Mysinger MM, Bolstad ES, Coleman RG (2012) ZINC: A Free Tool to Discover Chemistry for Biology. J Chem Inf Model 52(7):1757–1768. Compound entry ZINC49112390, logP = 4.771, MW = 404.32. View Source